2-Methyl-8-quinolinyl methanesulfonate
Description
2-Methyl-8-quinolinyl methanesulfonate is a quinoline derivative characterized by a methanesulfonate ester group at the 8-position and a methyl substituent at the 2-position of the quinoline ring. This compound is synthesized through nucleophilic substitution or esterification reactions, often involving intermediates such as 2-methyl-8-quinolinol. Its structural features make it a candidate for applications in medicinal chemistry, particularly due to the bioactive properties associated with quinoline derivatives, such as antimicrobial or anticancer activity .
Properties
Molecular Formula |
C11H11NO3S |
|---|---|
Molecular Weight |
237.28 g/mol |
IUPAC Name |
(2-methylquinolin-8-yl) methanesulfonate |
InChI |
InChI=1S/C11H11NO3S/c1-8-6-7-9-4-3-5-10(11(9)12-8)15-16(2,13)14/h3-7H,1-2H3 |
InChI Key |
LLIOBUAWSRELMC-UHFFFAOYSA-N |
SMILES |
CC1=NC2=C(C=CC=C2OS(=O)(=O)C)C=C1 |
Canonical SMILES |
CC1=NC2=C(C=CC=C2OS(=O)(=O)C)C=C1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Position and Reactivity
The position of substituents on the quinoline ring significantly impacts chemical reactivity and biological activity. For example:
- 5- and 7-Substituted 2-Methyl-8-quinolinols (e.g., 5-nitro or 7-chloro derivatives) exhibit altered electronic properties compared to 2-methyl-8-quinolinyl methanesulfonate. The electron-withdrawing nitro group at the 5-position enhances electrophilic reactivity, while the 7-chloro substituent increases lipophilicity .
- 8-Hydroxyquinoline Sulfate (CAS 207386-91-2): Unlike the methanesulfonate ester in the target compound, this derivative has a sulfate group at the 8-position. The sulfate group confers higher water solubility but reduced stability under acidic conditions compared to methanesulfonate .
Physicochemical Properties
| Compound | CAS Number | Solubility (Water) | Melting Point (°C) | Key Application |
|---|---|---|---|---|
| 2-Methyl-8-quinolinyl methanesulfonate | Not Available | Low | 145–148 | Antimicrobial research |
| 8-Hydroxyquinoline Sulfate | 207386-91-2 | High | 280 (decomp.) | Metal chelation |
| Bethanechol Chloride | 5466-22-8 | Moderate | 218–220 | Cholinergic agonist |
Research Trends and Gaps
Recent studies (2016–2021) emphasize optimizing substituent patterns for enhanced bioactivity. For instance:
- Electron-Withdrawing Groups : Nitro or sulfonyl groups at the 5- or 7-positions improve antibacterial potency but compromise solubility .
- Hybrid Derivatives : Combining methanesulfonate with imidazole (e.g., ) aims to synergize antimicrobial and anti-inflammatory properties, though scalability remains challenging .
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